(3S*,4R*)-1-[3-(3-chloro-1H-1,2,4-triazol-5-yl)propanoyl]-4-phenylpyrrolidine-3-carboxylic acid

• IUPAC Name: (3S,4R)-1-[3-(3-chloro-1H-1,2,4-triazol-5-yl)propanoyl]-4-phenylpyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C16H17ClN4O3/c17-16-18-13(19-20-16)6-7-14(22)21-8-11(12(9-21)15(23)24)10-4-2-1-3-5-10/h1-5,11-12H,6-9H2,(H,23,24)(H,18,19,20)/t11-,12+/m0/s1
• InChI Key: LJFZFDQCDJROPA-NWDGAFQWSA-N
• Canonical SMILES: C1C(C(CN1C(=O)CCC2=NC(=NN2)Cl)C(=O)O)C3=CC=CC=C3
• Isomeric SMILES: C1[C@H]([C@@H](CN1C(=O)CCC2=NC(=NN2)Cl)C(=O)O)C3=CC=CC=C3
• Molecular Formula: C16H17ClN4O3
• Molecular Weight: 348.78 g/mol

Description

(3S*,4R*)-1-[3-(3-chloro-1H-1,2,4-triazol-5-yl)propanoyl]-4-phenylpyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C16H17ClN4O3 and its molecular weight is 348.78 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 348.0989181 g/mol and the complexity rating of the compound is 472. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Phloretic Acid and Polybenzoxazine Formation

Phloretic acid, a phenolic compound similar in structure to parts of the molecule , has been explored as a renewable building block for enhancing the reactivity of molecules towards benzoxazine ring formation. This approach is significant for developing materials with suitable thermal and thermo-mechanical properties for a wide range of applications, showcasing how derivatives of your compound could be utilized in materials science (Acerina Trejo-Machin et al., 2017).

Synthesis of 2-Oxazolines

The synthesis of 2-oxazolines from carboxylic acids, using triazine derivatives under mild conditions, demonstrates the chemical versatility of triazole and carboxylic acid functionalities. This process highlights the potential of the compound for synthesizing heterocyclic structures, which are valuable in medicinal chemistry and material science (B. Bandgar & S. Pandit, 2003).

Antibody Development and Immunoassay Applications

Carboxylic acid derivatives of triazine herbicides, akin to the structural motifs in your compound, have been synthesized for developing immunoassays. These derivatives play a crucial role in creating sensitive assays for detecting environmental pollutants, suggesting potential applications of your compound in environmental monitoring and biochemical assay development (M. H. Goodrow et al., 1990).